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Compound of Interest

Compound Name:
4-Phenyl-4-(1-

piperidinyl)cyclohexanol

Cat. No.: B162774 Get Quote

Essential Safety and Handling Guide for 4-
Phenyl-4-(1-piperidinyl)cyclohexanol
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Phenyl-4-(1-piperidinyl)cyclohexanol
was not located in the available resources. The following guidance is based on the known

physical and chemical properties of the substance, information on structurally similar

compounds, and established best practices for handling potentially hazardous laboratory

chemicals. It is imperative to conduct a thorough risk assessment before commencing any work

with this compound.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling 4-Phenyl-4-(1-
piperidinyl)cyclohexanol. The procedural, step-by-step guidance is designed to directly

answer specific operational questions, ensuring the safe handling and disposal of this

compound.

Chemical and Physical Properties
A summary of the known quantitative data for 4-Phenyl-4-(1-piperidinyl)cyclohexanol is
presented below. This information is crucial for understanding its behavior and potential

hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b162774?utm_src=pdf-interest
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₂₅NO [1][2]

Molar Mass 259.391 g/mol [2]

Molecular Weight 259.4 g/mol [1][3][4]

Topological Polar Surface Area 23.5 Å² [1][4]

XLogP3 2.5 [1][4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 2 [4]

Complexity 271 [4]

Hazard Identification and Personal Protective
Equipment (PPE)
Due to the lack of a specific SDS, the potential hazards are inferred from the chemical

structure, which includes a piperidine and a cyclohexanol moiety. Similar compounds can

cause skin, eye, and respiratory irritation.[5][6] Therefore, a comprehensive suite of personal

protective equipment is mandatory for all personnel handling this compound.[7]
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory. A face shield

provides an additional layer of

protection against splashes

and aerosols.[7][8][9][10]

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Gloves should

be changed frequently and

immediately if contaminated.[7]

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required to prevent

contamination of personal

clothing.[7]

Shoe Covers

Disposable shoe covers

should be worn to prevent the

tracking of contaminants out of

the laboratory.[7]

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator is the minimum

requirement. For procedures

with a high potential for

aerosol generation, a powered

air-purifying respirator (PAPR)

is recommended.[7][8]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following operational and disposal plans is critical to minimize exposure risk

and ensure a safe laboratory environment.

Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[11]

The storage container should be tightly closed.

Operational Plan: Weighing and Handling:

All handling of solid material should be conducted in a certified chemical fume hood or a

ventilated containment device to prevent inhalation of dust.

Before handling, don the appropriate PPE as specified in the table above.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

Avoid direct contact with the skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water.

Do not eat, drink, or smoke in the handling area.[12]

Wash hands thoroughly after handling the compound, even if gloves were worn.[12]

Disposal Plan:

All disposable PPE and materials that have come into contact with 4-Phenyl-4-(1-
piperidinyl)cyclohexanol should be considered hazardous waste.[7]

Collect all waste in clearly labeled, sealed containers.

Dispose of the chemical waste through a licensed hazardous waste management company,

in accordance with local, state, and federal regulations.[7][13]

Do not dispose of the compound down the drain or in the regular trash.

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 4-Phenyl-4-(1-
piperidinyl)cyclohexanol, from preparation to disposal.

Safe Handling Workflow for 4-Phenyl-4-(1-piperidinyl)cyclohexanol

Preparation

Handling

Cleanup & Disposal

Final Steps

Conduct Risk Assessment

Gather Required PPE

Prepare Ventilated Work Area

Don PPE

Weigh Compound in Fume Hood

Conduct Experiment

Decontaminate Work Area & Equipment

Segregate Hazardous Waste

Doff PPE Correctly

Dispose of Waste via Licensed Contractor

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Phenyl-4-(1-piperidinyl)cyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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